Methyl 3-(2,4-dimethoxyphenyl)prop-2-enoate

• CAS RN: 84385-10-4
• Molecular Formula: C12H14O4
• Molecular Weight: 222.24 g/mol
• IUPAC Name: methyl 3-(2,4-dimethoxyphenyl)prop-2-enoate
• InChI: InChI=1S/C12H14O4/c1-14-10-6-4-9(11(8-10)15-2)5-7-12(13)16-3/h4-8H,1-3H3
• InChI Key: OPFJHFOFMZFPKX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C=CC(=O)OC)OC

Description

Methyl 3-(2,4-dimethoxyphenyl)prop-2-enoate is a useful research compound. Its molecular formula is C12H14O4 and its molecular weight is 222.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 105.6 g of 2,4-dimethoxybenzaldehyde, 93.6 g of methyl potassium malonate, 200 ml of pyridine (dried over KOH), 1.2 ml of piperidine, 36 ml of acetic acid and 48 g of 3A molecular sieves is heated at 150° C. until evolution of CO2 has ceased. The solution is poured onto ice while hot, and the mixture is acidified to pH 1-2 with concentrated hydrochloric acid and then stirred in the ice bath for 20 minutes. The precipitate is filtered off with suction, washed with 1N HCl and water and dried.